Cas no 139-08-2 (Benzyldimethyltetradecylammonium Chloride)

• Product name: Benzyldimethyltetradecylammonium Chloride
• CAS No: 139-08-2
• MF: C₂₃H₄₂N+^.Cl-
• MW: 368.03928
• MDL: MFCD09998211
• CID: 36415
• PubChem ID: 24848127

Benzyldimethyltetradecylammonium Chloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-dimethyltetradecan-1-aminium chloride
• 1427
• TDBAC
• MYRISTYLTRIMETHYLAMMONIUM CHLORIDE
• MYRISTYLBENZYLDIMETHYLAMMONIUM CHLORIDE
• MYRISTYLDIMETHYLBENZYLAMMONIUM CHLORIDE
• MYRISTALKONIUM CHLORIDE
• ZEPHIRAMINE
• Benzyl Dimethyl Tetradecyl Ammonium Chloride Powder
• Dodecyl dimethyl benzyl ammonium chloride
• Benzyldimethyltetradecylammonium chloride
• Benzyldimethyltetradecylammonium Chloride Hydrate
• Tetradecyldimethylbenzylammonium chloride
• Benzyldimethyltetradecylammonium Chloride Hydrate[Ion association reagent for extraction photometric analysis and sensitizer in photometric determination of metals]
• Tetradecyldimethylbenzylammonium Chloride Hydrate
• Benzalkonium Chloride Hydrate
• Zephiran Chloride Hydrate
• Zephirol Hydrate
• MKC
• Zeph
• alkyl
• Cyncal
• ZEPHIROL
• dibactol
• btc824p100
• tetradecyl
• Tetradecyl dimethyl benzyl ammonium chloride
• Benzyldimethyltetradecylammonium chloride,99%
• Benzyldimethyltetradecylammonium Chloride

• MDL： MFCD09998211
• Inchi： 1S/C23H42N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-18-21-24(2,3)22-23-19-16-15-17-20-23;/h15-17,19-20H,4-14,18,21-22H2,1-3H3;1H/q+1;/p-1
• InChI Key： OCBHHZMJRVXXQK-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.[Cl-]

Computed Properties

• Exact Mass: 367.30100
• Monoisotopic Mass: 367.300578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals. It is hygroscopic.
• Melting Point: 56-62 ºC
• Solubility: water: soluble1g/10 mL, clear, colorless
• Water Partition Coefficient: almost transparency
• PSA: 0.00000
• LogP: 3.96810
• Merck: 1059
• Solubility: It is easily soluble in water and ethanol, but insoluble in organic solvents such as benzene and diethyl ether.

Benzyldimethyltetradecylammonium Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314,H400
• Warning Statement： P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：2
• Hazard Category Code： R21/22;R34;R50
• Safety Instruction： S36/37/39-S45-S61
• FLUKA BRAND F CODES：3
• RTECS：BO7150000
• Hazardous Material Identification：
• HazardClass：8
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R21/22; R34; R50
• Safety Term：S36/37/39;S45;S61
• PackingGroup：III

Benzyldimethyltetradecylammonium Chloride Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides Alkyldimethylbenzylammonium chlorides
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Benzyldimethyltetradecylammonium Chloride

Recent Advances in the Study of Benzyldimethyltetradecylammonium Chloride (CAS 139-08-2)

Benzyldimethyltetradecylammonium Chloride (CAS 139-08-2), a quaternary ammonium compound, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications as a surfactant, disinfectant, and antimicrobial agent. Recent studies have explored its efficacy, mechanisms of action, and potential new applications, making it a subject of ongoing research interest. This briefing synthesizes the latest findings to provide a comprehensive overview of its current status in scientific research.

One of the key areas of recent investigation focuses on the antimicrobial properties of Benzyldimethyltetradecylammonium Chloride. A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated its potent activity against a broad spectrum of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The research highlighted its ability to disrupt bacterial cell membranes, leading to rapid cell lysis. This mechanism is particularly promising for developing new disinfectants and antiseptics in clinical settings.

In addition to its antimicrobial effects, recent research has explored the compound's potential in drug delivery systems. A study in Biomaterials Science (2023) investigated its use as a stabilizer in nanoparticle formulations. The findings revealed that Benzyldimethyltetradecylammonium Chloride could enhance the stability and bioavailability of hydrophobic drugs, suggesting its utility in improving therapeutic outcomes for poorly soluble pharmaceuticals.

Another significant advancement is the exploration of its environmental impact. A 2024 study in Environmental Science and Technology assessed the biodegradability and ecotoxicity of Benzyldimethyltetradecylammonium Chloride. While the compound exhibited moderate persistence in aquatic environments, researchers identified specific microbial consortia capable of degrading it, offering potential solutions for mitigating its environmental footprint.

Recent developments also include novel synthetic methods for Benzyldimethyltetradecylammonium Chloride. A 2023 paper in Green Chemistry presented an eco-friendly synthesis route using renewable feedstock, reducing the reliance on petrochemical derivatives. This approach aligns with the growing demand for sustainable chemical production in the pharmaceutical industry.

Looking ahead, researchers are investigating the compound's potential in combating biofilm-associated infections. Preliminary results from a 2024 study suggest that Benzyldimethyltetradecylammonium Chloride, when combined with certain enzymes, can effectively penetrate and disrupt bacterial biofilms, which are notoriously resistant to conventional antibiotics. This could open new avenues for treating chronic infections.

In conclusion, recent research on Benzyldimethyltetradecylammonium Chloride (CAS 139-08-2) demonstrates its expanding role in antimicrobial applications, drug delivery, and sustainable chemistry. While its efficacy is well-established, ongoing studies continue to uncover novel applications and address challenges related to environmental impact. These advancements position this compound as a valuable asset in both pharmaceutical development and industrial applications, warranting continued research attention.